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Compound of Interest

Compound Name: Enkephalin, ala(2)-val(5)-

CAS No.: 78859-44-6

Cat. No.: B14432594

Get Quote

Executive Summary
Verdict: DADLE ([D-Ala², D-Leu⁵]-Enkephalin) is the superior choice for investigating Delta-

Opioid Receptor (DOR) mediated mechanisms, particularly in neuroprotection and spinal

analgesia.[1] [D-Ala², Val⁵]-Enkephalin (often the amide form) serves as a high-potency, mixed-

affinity agonist (Mu > Delta) primarily used to establish baseline opioid analgesia in metabolic

stability studies, rather than for receptor sub-typing.[1]

While both peptides utilize the D-Alanine substitution at position 2 to resist enzymatic

degradation, the divergence at position 5 (D-Leucine vs. Valine) dictates their receptor

selectivity profile.[1] Researchers requiring strict receptor specificity should prioritize DADLE

(for DOR) or DAMGO (for MOR), whereas [D-Ala², Val⁵]-Enkephalin is best utilized as a broad-

spectrum, proteolytically stable control.[1]

Molecular & Pharmacological Profile[1][2][3]
To understand the experimental divergence, one must analyze the structural activity

relationship (SAR) engineered into these peptides.[1] Native enkephalins (Met-Enkephalin,
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Leu-Enkephalin) degrade within minutes in vivo due to aminopeptidases cleaving the Tyr-Gly

bond.[1] Both analogs address this via the D-Ala² substitution.[2]

Structural Comparison
Feature DADLE [D-Ala², Val⁵]-Enkephalin

Sequence Tyr-D-Ala-Gly-Phe-D-Leu Tyr-D-Ala-Gly-Phe-Val

Primary Target Delta Opioid Receptor (DOR)
Mixed (Mu & Delta) / Mu-

Preferring

Selectivity Ratio DOR > MOR (~5-10 fold) MOR ≈ DOR (Low selectivity)

Metabolic Stability High (D-amino acids at 2 & 5)
Moderate-High (D-AA at 2; L-

Val at 5)

Key Utility
DOR-mediated analgesia,

Ischemia protection
General opioid potency studies

Mechanism of Action & Stability Logic
The following diagram illustrates the chemical logic behind the modifications and their impact

on receptor signaling.
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Caption: Structural modifications at Pos 2 prevent degradation. Pos 5 dictates receptor

preference.[1] DADLE shows bias toward DOR and neuroprotective pathways.

Analgesia Performance Data[1][5][6][7][8]
In comparative analgesia models, the route of administration dictates the observed potency

due to the differential distribution of Mu and Delta receptors in the brain (supraspinal) versus

the spinal cord.[1]

Potency Comparison (Intrathecal & ICV)
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Parameter DADLE
[D-Ala², Val⁵]-
Enkephalin

Interpretation

ICV Potency (Mouse) ED₅₀ ≈ 0.03 nmol
ED₅₀ ≈ 0.01 - 0.05

nmol

Both are highly potent

supraspinally due to

stability.[1]

Intrathecal Potency
High (Spinal DOR

mediation)

High (Mixed

MOR/DOR)

DADLE is effective in

morphine-tolerant

subjects (cross-

tolerance is

incomplete).[1]

Tail-Flick Test
Effective (Dose-

dependent)
Effective

DADLE analgesia is

blocked by Naltrindole

(DOR antagonist);

Val5 is blocked by

CTOP (MOR

antagonist) and

Naltrindole.[1]

Side Effects

Catalepsy (High

dose), Respiratory

depression (Low)

Respiratory

depression (High -

MOR mediated)

DADLE has a safer

respiratory profile at

analgesic doses.[1]

Key Insight: DADLE exhibits a "ceiling effect" in some thermal pain models (like the hot plate)

compared to pure Mu agonists, but is highly effective in mechanical nociception and modulation

of chronic pain states.[1]

Experimental Protocols
To validate the specific contribution of these peptides, you must use a Self-Validating Protocol

that employs selective antagonists. The following workflow describes the standard Intrathecal

(i.t.) administration in mice, which isolates spinal mechanisms.

Protocol: Intrathecal Injection & Tail-Flick Assay[1]
Objective: Determine the ED₅₀ and receptor specificity of the peptide.
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Reagents & Setup
Peptides: DADLE (Sigma/Tocris) or [D-Ala², Val⁵]-Enkephalin.[1] Dissolve in sterile saline.

Antagonists (Validation Step):

Naloxone:[1][3][4] Non-selective (blocks both).[1]

Naltrindole: Delta-selective (blocks DADLE).[1]

CTOP: Mu-selective (blocks Val5 significantly).[1]

Equipment: Radiant Heat Tail-Flick Meter (Cutoff: 10-15s to prevent tissue damage).

Step-by-Step Workflow
Baseline Measurement:

Restrain mouse gently.[1]

Apply radiant heat to the tail (proximal 1/3).[1]

Record latency to flick. Repeat 3x (15 min intervals). Average = Baseline (

).[1]

Reject animals with baseline <2s or >5s.

Intrathecal Injection (Hylden & Wilcox Method):

Use a 30-gauge needle attached to a Hamilton syringe (5 µL volume).[1]

Insert needle at the L5-L6 intervertebral space.

A "tail flick" reflex confirms correct puncture of the dura.

Inject solution over 5 seconds.[1]

Post-Drug Measurement:
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Measure latency (

) at 15, 30, 60, and 120 minutes post-injection.

Data Calculation:

Calculate % Maximum Possible Effect (%MPE):

[1]

Validation Logic (Diagram)
Use this logic flow to confirm if your observed analgesia is Mu or Delta mediated.

Observe Analgesia
(%MPE > 50%)

Pre-treat with
Naltrindole (DOR Antagonist)

Re-test Analgesia

Analgesia Blocked
(Conclusion: DOR Mediated)

If DADLE used

Analgesia Persists
(Conclusion: MOR Mediated)

If [D-Ala2, Val5] used

Click to download full resolution via product page

Caption: Use Naltrindole to differentiate DADLE (DOR) activity from [D-Ala2, Val5]

(Mixed/MOR) activity.

Conclusion & Recommendation
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Use DADLE when: You are studying ischemic preconditioning, neuroprotection, or specific

spinal delta-receptor analgesia.[1] Its ability to induce "hibernation-like" states and activate

survival pathways (Akt/ERK) is distinct from general opioid analgesia.[1]

Use [D-Ala², Val⁵]-Enkephalin when: You require a generic, stable opioid agonist to test

analgesic thresholds without the rapid degradation of native enkephalins.[1] It is less suitable

for defining receptor subtypes due to its mixed Mu/Delta affinity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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